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Compound Focus: Cibinetide

CAS No.: 1208243-50-8

Cat. No.: S523699

Reconstitution & Dosing Protocols

The table below summarizes the standard reconstitution method and documented dosing regimens from

human clinical trials.

Parameter Specification

Standard Vial Size 16 mg [1]

Recommended Diluent Bacteriostatic Water [1]

Standard Volume 2.0 mL [1]

Final Concentration 8 mg/mL [1]

Common Human Dose 4 mg once daily (subcutaneous) [1] [2] [3]

Dose Volume (for 4 mg) 0.50 mL (or 50 units on an insulin syringe) [1]
Studied Dose Range 1 mg, 4 mg, and 8 mg daily [1] [4]

Common Duration in Trials 28 days (up to 12 weeks in some studies) [1] [4] [2]
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Step-by-Step Reconstitution Guide

Follow this protocol for reconstituting a 16 mg vial of cibinetide to achieve an 8 mg/mL solution [1]:

e Gather Supplies: Ensure you have a 16 mg vial of lyophilized cibinetide, bacteriostatic water, a
sterile syringe (capable of holding 2.0 mL), an alcohol swab, and a sharps container.

¢ Aseptic Technique: Clean the rubber stopper of the vial with an alcohol swab and allow it to dry.

e Draw Diluent: Draw 2.0 mL of bacteriostatic water into the sterile syringe.

¢ Reconstitute: Slowly inject the bacteriostatic water down the inner wall of the peptide vial to avoid
aggressive foaming. Gently swirl the vial until the powder is fully dissolved. Avoid vigorous shaking
to prevent denaturing the peptide.

e Storage: The reconstituted solution should be refrigerated at 2—8 °C (36—46 °F) and protected from
light. Discard the solution if it becomes cloudy or discolored.

Experimental & Clinical Dosing Data

For experimental design, you can refer to the dosing schemes that have been empirically tested in clinical

trials. The following table consolidates key findings.

Condition Studied Dosing Regimen Key Efficacy Findings Citation
Sarcoid-Associated 1,4, or8 mg SC 4 mg dose significantly increased corneal [4]
Small Fiber once daily for 28 nerve fiber area and intraepidermal nerve
Neuropathy days fibers (GAP-43+). Pain improved in all

groups.
Type 2 Diabetes 4 mg SC once daily Improved neuropathic symptoms and [5]
with Neuropathy for 28 days metabolic control (HbAlc, lipid profile).

Increased corneal nerve fiber density in a
subset of patients.

Diabetic Macular 4 mg SC once daily The regimen was safe and well-tolerated. [2] [3]
Edema (DME) for 12 weeks Some participants showed improvements in
patient-reported outcomes, CRT, and
albuminuria.
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Condition Studied Dosing Regimen Key Efficacy Findings Citation
Experimental Intraperitoneal Ameliorated clinical course, reduced [6]
Colitis (Mouse injection after immune cell infiltration, and diminished pro-

Model) disease induction inflammatory cytokines (TNF, IL-6) via IRR

and JAK2/NF-kB pathway.

Troubleshooting & FAQs

Q1: The reconstituted solution appears cloudy. What should I do? A: Discard the solution immediately.
A properly reconstituted cibinetide solution should be clear. Cloudiness may indicate contamination or

peptide degradation. Always use aseptic technique and ensure your diluent is sterile [1].

Q2: How should the peptide be stored before and after reconstitution? A: Lyophilized (powder)
cibinetide should be stored frozen, ideally at around -20 °C, and protected from light. After reconstitution, it
must be refrigerated at 2-8 °C. Avoid repeated freeze-thaw cycles of the reconstituted solution; consider

aliquoting it if possible [1].

Q3: What is the biological mechanism of cibinetide? A: Cibinetide is a synthetic 11-amino acid peptide
that selectively activates the Innate Repair Receptor (IRR), a heteromer of the erythropoietin receptor
(EPOR) and CD131 (B common receptor) [7] [6] [5]. This activation triggers anti-apoptotic, anti-
inflammatory, and tissue-protective pathways without causing erythropoiesis [6] [5]. The diagram below

illustrates this signaling pathway.
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(EPOR / CD131 Complex)
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Q4: What are the common solvents and injection volumes for in vive studies? A: In clinical trials,
cibinetide was reconstituted with bacteriostatic water for subcutaneous injection [1]. Volumes were
standardized; for instance, a 4 mg dose from an 8 mg/mL solution is a 0.50 mL injection, which is a practical
volume for SC delivery in humans [1]. For animal models, the volume should be adjusted according to

species-specific guidelines.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [cibinetide reconstitution protocol for experiments]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b523699#cibinetide-

reconstitution-protocol-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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